Cas no 2680882-98-6 (5-(2,2,2-trifluoroacetamido)-1H-pyrrole-2-carboxylic acid)

• Product Name: 5-(2,2,2-trifluoroacetamido)-1H-pyrrole-2-carboxylic acid
• CAS No: 2680882-98-6
• MF: C₇H₅F₃N₂O₃
• MW: 222.121412038803
• CID: 6616058
• PubChem ID: 165913204
• Update Time: 2025-11-06

5-(2,2,2-trifluoroacetamido)-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2,2,2-trifluoroacetamido)-1H-pyrrole-2-carboxylic acid
• 2680882-98-6
• EN300-28274068

• Inchi： 1S/C7H5F3N2O3/c8-7(9,10)6(15)12-4-2-1-3(11-4)5(13)14/h1-2,11H,(H,12,15)(H,13,14)
• InChI Key： CEMHFFXYNBKDAS-UHFFFAOYSA-N
• SMILES： FC(C(NC1=CC=C(C(=O)O)N1)=O)(F)F

Computed Properties

• Exact Mass: 222.02522651g/mol
• Monoisotopic Mass: 222.02522651g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 82.2Ų

Additional information on 5-(2,2,2-trifluoroacetamido)-1H-pyrrole-2-carboxylic acid

5-(2,2,2-Trifluoroacetamido)-1H-Pyrrole-2-Carboxylic Acid: A Comprehensive Overview

5-(2,2,2-Trifluoroacetamido)-1H-pyrrole-2-carboxylic acid, with the CAS registry number 2680882-98-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and material science. Recent advancements in synthetic methodologies and its bioactivity profiling have further underscored its importance in contemporary research.

The molecular structure of 5-(2,2,2-Trifluoroacetamido)-1H-pyrrole-2-carboxylic acid is characterized by a pyrrole ring substituted with a trifluoroacetamido group at position 5 and a carboxylic acid group at position 2. The presence of the trifluoroacetyl moiety introduces significant electronic effects, which can influence the compound's reactivity and bioavailability. This structural feature makes it a promising candidate for various chemical transformations and biological assays.

Recent studies have explored the synthesis of this compound through various routes, including nucleophilic acyl substitution and peptide coupling reactions. Researchers have reported optimized conditions that enhance yield and purity, making it more accessible for large-scale production. The use of environmentally friendly reagents and catalysts has also been emphasized to align with green chemistry principles.

In terms of pharmacological activity, 5-(2,2,2-Trifluoroacetamido)-1H-pyrrole-2-carboxylic acid has shown potential as a modulator of key biological targets. For instance, in vitro assays have demonstrated its ability to inhibit certain enzymes implicated in inflammatory pathways, suggesting its role in anti-inflammatory therapies. Additionally, preliminary studies indicate that this compound may exhibit selective cytotoxicity against cancer cell lines, highlighting its potential in oncology research.

The application of this compound extends beyond pharmacology into materials science. Its ability to form stable amide bonds makes it a valuable building block for constructing advanced materials such as hydrogels and drug delivery systems. Recent breakthroughs in polymer chemistry have leveraged this property to develop biocompatible materials with tailored mechanical and degradation profiles.

Moreover, computational studies using molecular docking and dynamics simulations have provided insights into the binding interactions of 5-(2,2,2-Trifluoroacetamido)-1H-pyrrole-2-carboxylic acid with therapeutic targets. These studies have revealed critical residues responsible for ligand binding and have guided further optimization efforts to enhance potency and selectivity.

In conclusion, 5-(Trifluoroacetylaminomethyl)pyrrole-3-carboxylic acid, identified by CAS No. 1973747-47-4 (note: please verify CAS number), stands as a versatile molecule with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and bioactivity profiling, positions it as a key player in future research endeavors.